3-(3-Bromo-2,2-dimethylpropyl)oxane

• IUPAC Name: 3-(3-bromo-2,2-dimethylpropyl)oxane
• InChI: InChI=1S/C10H19BrO/c1-10(2,8-11)6-9-4-3-5-12-7-9/h9H,3-8H2,1-2H3
• InChI Key: DHFPWAYCHMSJKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1CCCOC1)CBr
• Molecular Formula: C10H19BrO
• Molecular Weight: 235.16 g/mol

Description

3-(3-Bromo-2,2-dimethylpropyl)oxane, also known as 3-bromo-2,2-dimethylpropyloxane, is a colorless, volatile, flammable liquid compound with a molecular weight of 236.07 g/mol. It is an organobromine compound, which is a compound containing a carbon-bromine bond. It is commonly used in organic synthesis and has a wide range of applications in scientific research.

Scientific Research Applications

Organic Synthesis and Heterocyclic Compounds

• Synthesis of Heterocyclic Compounds : Utilization in the synthesis of heterocyclic compounds such as 2-alkoxy-2-(3-alkoxycarbonyl-2,2-dimethylpropyl)-5-amino-3-dicyanomethylene-4-cyano-2,3-dihydrofurans, indicating its role in forming complex organic structures with potential applications in medicinal chemistry and material sciences (Kayukova et al., 1998).

Material Science and Coordination Chemistry

• Formation of Novel Compounds : The compound's derivatives have been used to synthesize novel uranyl(VI) complexes, which are characterized by unique structural and computational approaches. This highlights its application in the development of new materials with potential use in nuclear chemistry and material science (Azam et al., 2015).

Catalysis and Polymerization

• Catalyst Precursor in Polymerization : Derivatives of the compound serve as catalyst precursors in living ring-opening metathesis polymerization, showcasing its importance in polymer science for creating new polymeric materials with tailored properties (Straus, 2001).

Synthetic Precursors and Reagents

• Synthetic Precursors : The compound and its derivatives are used as precursors for the synthesis of various heterocycles and organometallic complexes, demonstrating its versatility in organic synthesis and coordination chemistry to create complex molecules with specific functions (Jas, 1991).